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Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of all laboratory materials are paramount to ensuring a safe and compliant work

environment. While the isotope Tungsten-183 is, for all practical purposes, considered stable

and non-radioactive, it is still a heavy metal.[1][2][3][4] Therefore, its disposal must adhere to

the guidelines for heavy metal waste to prevent environmental contamination. This guide

provides essential safety and logistical information for the proper handling and disposal of

Tungsten-183.

Understanding Tungsten-183: Key Characteristics
While some technical sources may cite a very long half-life for Tungsten-183, it is not

regulated as a radioactive material and does not require specialized radioactive waste disposal

procedures.[5][6][7] The primary consideration for its disposal is its classification as a heavy

metal.

Property Value

Isotopic Symbol ¹⁸³W

Radioactive Nature
Considered Stable (Not regulated as

radioactive)[1][2][3][4]

Physical Form in Labs Metal powder, oxide (WO₃), alloys, or in solution

Primary Disposal Concern Heavy Metal Toxicity
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Immediate Safety and Handling Protocols
Before disposal, it is crucial to handle Tungsten-183 with the appropriate safety measures to

minimize exposure.

Personal Protective Equipment (PPE):

Gloves: Always wear nitrile gloves when handling tungsten compounds.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard lab coat should be worn to protect from spills.

Respiratory Protection: If working with fine powders or creating dust, a respirator may be

necessary to prevent inhalation.

Handling Guidelines:

Handle tungsten and its compounds in a well-ventilated area, preferably within a fume hood,

especially when dealing with powders.

Avoid generating dust.

Keep tungsten waste containers clearly labeled and sealed.

Step-by-Step Disposal Procedure
The disposal of Tungsten-183 should follow a systematic process of identification, segregation,

containment, and removal by a certified hazardous waste contractor.

Step 1: Identification and Segregation

Identify all waste streams containing Tungsten-183. This includes unused chemicals,

contaminated labware (e.g., weighing boats, pipette tips), and solutions.

Segregate tungsten waste from other waste streams, particularly from other heavy metals

like lead and mercury, to facilitate recycling and proper disposal.[8]
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Step 2: Containment

Solid Waste:

Non-sharp solids (e.g., contaminated gloves, wipes): Place in a clearly labeled, sealed,

heavy-duty plastic bag.

Sharp solids (e.g., contaminated needles, broken glassware): Place in a designated

sharps container for heavy metal waste.[8]

Powders: Keep in their original, tightly sealed containers whenever possible. If

transferring, use a labeled, leak-proof container.

Liquid Waste:

Collect in a dedicated, leak-proof, and chemically resistant container (e.g., a high-density

polyethylene bottle) with a secure screw cap.[8]

Do not mix different types of liquid tungsten waste (e.g., acidic and basic solutions).

Step 3: Labeling

Clearly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Tungsten-183 Waste" and specify the compound if known (e.g.,

"Tungsten (VI) Oxide").

The physical state of the waste (solid or liquid).

The primary hazard (e.g., "Heavy Metal").

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

Step 4: Storage
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Store sealed and labeled waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area has secondary containment to capture any potential leaks.

Step 5: Disposal and Recycling

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Do not dispose of tungsten waste down the

drain or in regular trash.

Recycling is the preferred method for tungsten disposal.[9][10][11][12] Many companies

specialize in the recycling of tungsten scrap, which is more environmentally friendly and

cost-effective than landfilling.[9][10][11][12] Your EHS office can provide information on

certified recycling vendors.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Tungsten-183
waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Tungsten-183 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Tungsten-183, upholding the highest standards of

laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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